BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 4-Isopropylbenzylamine
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropylbenzylamine

Cat. No.: B1295359

Physical Properties of 4-Isopropylbenzylamine:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 4-
Isopropylbenzylamine, specifically its boiling point and density. Due to the limited availability
of data for 4-lsopropylbenzylamine, this guide also includes data for its common isomer, N-
Isopropylbenzylamine, for comparative reference. Detailed experimental protocols for
determining these properties are also provided.

Core Physical Properties

The physical properties of 4-lsopropylbenzylamine are summarized in the table below. It is
important to note that while a specific gravity value is available, a precise boiling point is not
readily found in publicly available scientific literature. For reference, the properties of the
closely related isomer, N-Isopropylbenzylamine, are also included.
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Property 4-l1sopropylbenzylamine N-lsopropylbenzylamine
Boiling Point Data not readily available ~200 °C

) ~0.94 g/mL (Specific Gravity:
Density ~0.892 - 0.91 g/mL

0.94)[1]

Molecular Formula CioH1sN C1oH1sN
Molecular Weight 149.24 g/mol [1] 149.23 g/mol
CAS Number 4395-73-7[1] 102-97-6

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
boiling point and density for liquid compounds such as 4-lsopropylbenzylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for its determination in a laboratory setting is the
Thiele tube method.

Methodology:
o Sample Preparation: A small amount of the liquid sample is placed in a fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
fusion tube containing the sample.

o Apparatus Setup: The fusion tube is attached to a thermometer.

» Heating: The assembly is heated in a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil).

» Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat source is then removed.
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e Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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